Cas no 494800-04-3 (1H-Indole-6-carboxylic acid,3-cyclopentyl-1-methyl-2-(6-methyl-3-pyridinyl)-)

• Product name: 1H-Indole-6-carboxylic acid,3-cyclopentyl-1-methyl-2-(6-methyl-3-pyridinyl)-
• CAS No: 494800-04-3
• MF: C₂₁H₂₂N₂O₂
• MW: 334.411585330963
• CID: 1521843

1H-Indole-6-carboxylic acid,3-cyclopentyl-1-methyl-2-(6-methyl-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carboxylic acid,3-cyclopentyl-1-methyl-2-(6-methyl-3-pyridinyl)-
• 1H-Indole-6-carboxylic acid, 3-cyclopentyl-1-methyl-2-(6-methyl-3-pyridinyl)-

• Inchi： 1S/C21H22N2O2/c1-13-7-8-16(12-22-13)20-19(14-5-3-4-6-14)17-10-9-15(21(24)25)11-18(17)23(20)2/h7-12,14H,3-6H2,1-2H3,(H,24,25)
• InChI Key： MCSKTNTWKVPVCT-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC(C(O)=O)=C2)C(C2CCCC2)=C1C1=CC=C(C)N=C1

Computed Properties

• Exact Mass: 334.16826

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 563.7±50.0 °C(Predicted)
• PSA: 55.12
• pka: 4.29±0.30(Predicted)